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Compound of Interest

1-Benzylpyrrolidine-3-carboxylic
Compound Name:
acid hydrochloride

Cat. No.: B1439155

An In-Depth Technical Guide to 1-Benzylpyrrolidine-3-carboxylic acid hydrochloride

Introduction

1-Benzylpyrrolidine-3-carboxylic acid hydrochloride is a pivotal chiral building block in the
landscape of medicinal chemistry and pharmaceutical development. As a derivative of
pyrrolidine, one of the most prevalent five-membered nonaromatic nitrogen heterocycles in
FDA-approved drugs, this compound offers a unique scaffold for creating novel bioactive
molecules.[1] Its structure, featuring a benzyl-protected amine and a carboxylic acid functional
group on a stereochemically defined pyrrolidine ring, makes it an exceptionally versatile
intermediate. Researchers leverage this compound for the synthesis of complex molecules,
particularly those targeting neurological disorders, due to its ability to modulate receptor
activity.[2] The hydrochloride salt form enhances aqueous solubility, a critical attribute for
formulation and delivery in drug development pipelines.[2] This guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and analytical
methodologies for professionals in research and drug development.

Chemical Identity and Physicochemical Properties

The fundamental identity of a chemical compound is established by its CAS (Chemical
Abstracts Service) number and key physical properties. It is crucial to note that different CAS
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numbers may exist for the racemic mixture versus specific enantiomers (e.g., Ror S

configurations).

Property

Value

Source(s)

Chemical Name

1-Benzylpyrrolidine-3-

carboxylic acid hydrochloride

[3]4]

1-Benzyl-3-

Synonyms pyrrolidinecarboxylic acid [4]
hydrochloride
608142-09-2 (unspecified

CAS Number stereochemistry) 1082055-65- [31141.[2][5][6]

9 ((R)-enantiomer)

Molecular Formula C12H16CINO2 [3114]
Molecular Weight 241.72 g/mol [2]
Appearance White to off-white solid [2]
Purity > 97-99% [2][3]

Storage Conditions

Store at 0-8 °C

[2]

Synthesis Principles and Workflow

The synthesis of substituted pyrrolidines is a cornerstone of heterocyclic chemistry. While

numerous specific pathways exist, a common and powerful strategy involves cycloaddition

reactions, which allow for the controlled construction of the five-membered ring with desired

stereochemistry.

Causality in Synthetic Strategy

The choice of a synthetic route is dictated by the need for high yield, scalability, and, most

importantly, stereochemical control. For pharmaceutical applications, obtaining a single

enantiomer (an enantiomerically pure compound) is often critical, as different enantiomers can

have vastly different biological activities or toxicities. Methods like asymmetric Michael
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additions or 1,3-dipolar cycloadditions are favored because they can establish the desired
stereocenters early in the synthesis.[7][8]

A generalized workflow for synthesizing a substituted pyrrolidine-3-carboxylic acid core often
begins with readily available starting materials, proceeding through a key ring-forming step.
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Step 1: Precursor Preparation

Azomethine Ylide Precursor Alkene Dipolarophile
(e.g., N-benzylglycine ester) (e.g., Ethyl Acrylate)

Step 2:|Cycloaddition

[3+2] Cycloaddition Reaction

Forms core pyrrolidine ring

Step 3: Intermediate Processing

(Pyrrolidine Ester Intermediate)

Step 4: Final Product Formation

(Hydrolysis (SaponificationD

Forms free carboxylic acid

(Acidification (HCI Treatment))

Forms hydrochloride salt

1-Benzylpyrrolidine-3-carboxylic acid hydrochloride

Versatile
1-Benzylpyrrolidine-3- Scaffold Chemical Modification i Diverse Library of ing Target Binding ptimi Lead Compound for
carboxylic acid HCI (Amide coupling, etc.) Bioactive Compounds (e.g., Receptors, Enzymes) Neurological Disorders
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Application of Bicyclic Pyrrolidine in Drug Development [bldpharm.com]
¢ 2. chemimpex.com [chemimpex.com]
e 3. calpaclab.com [calpaclab.com]

e 4. 1-BENZYLPYRROLIDINE-3-CARBOXYLIC ACIDHYDROCHLORIDE | 608142-09-2
[amp.chemicalbook.com]

e 5. (3R)-1-benzylpyrrolidine-3-carboxylic acid hydrochloride - C12H16CINO?2 |
CSSB00020639027 [chem-space.com]

e 6. 1082055-65-9|(R)-1-Benzylpyrrolidine-3-carboxylic acid hydrochloride|BLD Pharm
[bldpharm.com]

e 7. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active
Compounds - PMC [pmc.ncbi.nlm.nih.gov]

¢ 8. Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition
reactions of carboxylate-substituted enones - Organic & Biomolecular Chemistry (RSC
Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [1-Benzylpyrrolidine-3-carboxylic acid hydrochloride
CAS number and molecular weight.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1439155#1-benzylpyrrolidine-3-carboxylic-acid-
hydrochloride-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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